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Compound of Interest

Compound Name: 2-Hydroxymethyl Olanzapine

Cat. No.: B608725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic

separation of the atypical antipsychotic drug olanzapine and its primary metabolites. The

methodologies outlined are essential for therapeutic drug monitoring, pharmacokinetic studies,

and quality control in pharmaceutical manufacturing.

Introduction
Olanzapine is extensively metabolized in the liver, primarily through oxidation and

glucuronidation. The main circulating metabolites include N-desmethylolanzapine (DMO), 2-

hydroxymethylolanzapine, and olanzapine N-oxide.[1][2][3] Monitoring the levels of both the

parent drug and its metabolites is crucial for understanding its efficacy and safety profile.

Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC)

and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), are the methods of

choice for the sensitive and selective quantification of these compounds in various biological

matrices.[3][4]

Metabolic Pathway of Olanzapine
The metabolic conversion of olanzapine involves several key enzymatic pathways, leading to

the formation of various metabolites. Understanding these relationships is fundamental to the

analytical approach.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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